![molecular formula C8H8ClNO B056156 7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine CAS No. 113770-21-1](/img/structure/B56156.png)
7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine
Overview
Description
7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine (CBDO) is a novel synthetic compound that has recently gained attention in the scientific community due to its potential applications in various areas. CBDO is a small, highly reactive molecule that is structurally similar to other benzodiazepines, such as diazepam, but with an additional chlorine atom. CBDO has been studied for its potential use in the treatment of anxiety, depression, and other neurological disorders, as well as its potential as a drug delivery system.
Scientific Research Applications
Biological and Medicinal Applications :
- Used in biology and medication, as a starting material for synthesizing various derivatives with potential biological activities (詹淑婷, 2012).
- Development of derivatives as dual thromboxane A2 receptor antagonists and prostacyclin receptor agonists, showing promise in anti-thrombotic and cardiovascular treatments (Ohno et al., 2006).
- Synthesis of derivatives as platelet aggregation inhibitors, with potential applications in preventing thrombosis (Tian et al., 2012).
- Antiproliferative evaluation of sulfonamide derivatives against various cancer cell lines, showing promising activity against CDK5/P25 kinase (Pawar et al., 2017).
Herbicidal and Agricultural Chemistry :
- Used in the synthesis of herbicides inhibiting protoporphyrinogen oxidase, demonstrating efficacy in controlling weed growth (Huang et al., 2005).
Chemical Synthesis and Material Science :
- Innovative synthesis methods for producing various 3,4-dihydro-2H-benzo[1,4]oxazines, offering new pathways in organic synthesis (詹淑婷, 2012).
- Application in green chemistry for the synthesis of benzoxazine analogues, demonstrating the use of environmentally friendly methods (Kushwaha et al., 2020).
- Synthesis of benzo[b][1,4]oxazin-3(4H)-one derivatives, indicating their utility in preparing diverse molecular structures for pharmaceutical applications (Lee et al., 2009).
Coordination Chemistry :
- Studied in the coordination chemistry of zinc and mercury, showing adaptability in providing different environments to the metal centre (Ardizzoia et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Oxazine derivatives have been shown to act as functional kernels in the construction of single-molecule switches .
Mode of Action
The mode of action of 7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine involves the de/rehydrogenation of 1,4-oxazine linkers, which efficiently switches single-molecule junctions between a low-conducting and a high-conducting state . This change is attributed to the modified energy gap of the central molecule as well as the charge rearrangement at the molecule–electrode interfaces .
Biochemical Pathways
The compound’s ability to switch between conducting states suggests it may influence electron transport pathways .
Result of Action
Its ability to switch between conducting states suggests it may influence the electrical properties of cells or molecular systems .
Biochemical Analysis
Biochemical Properties
It has been theoretically demonstrated that when linking appropriate conjugated molecules to carbon electrodes, the de/rehydrogenation of 1,4-oxazine linkers efficiently switches single-molecule junctions between a low-conducting and a high-conducting state . This suggests that 7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine may interact with certain enzymes, proteins, and other biomolecules in a biochemical context.
Molecular Mechanism
It is suggested that the compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
7-chloro-3,4-dihydro-2H-1,4-benzoxazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-2,5,10H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOVKRHZWXUMSLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1)C=CC(=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10545735 | |
Record name | 7-Chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10545735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
113770-21-1 | |
Record name | 7-Chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10545735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.